Cas no 1515624-40-4 (2-(6-methoxypyridin-3-yl)butanoic acid)
2-(6-methoxypyridin-3-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(6-methoxypyridin-3-yl)butanoic acid
- 1515624-40-4
- EN300-1806324
-
- Inchi: 1S/C10H13NO3/c1-3-8(10(12)13)7-4-5-9(14-2)11-6-7/h4-6,8H,3H2,1-2H3,(H,12,13)
- InChI Key: ZGEOHVFDFVBQID-UHFFFAOYSA-N
- SMILES: OC(C(C1C=NC(=CC=1)OC)CC)=O
Computed Properties
- Exact Mass: 195.08954328g/mol
- Monoisotopic Mass: 195.08954328g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 59.4Ų
2-(6-methoxypyridin-3-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1806324-0.05g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 0.05g |
$647.0 | 2023-09-19 | ||
| Enamine | EN300-1806324-0.1g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 0.1g |
$678.0 | 2023-09-19 | ||
| Enamine | EN300-1806324-0.25g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 0.25g |
$708.0 | 2023-09-19 | ||
| Enamine | EN300-1806324-0.5g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 0.5g |
$739.0 | 2023-09-19 | ||
| Enamine | EN300-1806324-1.0g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 1g |
$1272.0 | 2023-06-02 | ||
| Enamine | EN300-1806324-2.5g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 2.5g |
$1509.0 | 2023-09-19 | ||
| Enamine | EN300-1806324-5.0g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 5g |
$3687.0 | 2023-06-02 | ||
| Enamine | EN300-1806324-10.0g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 10g |
$5467.0 | 2023-06-02 | ||
| Enamine | EN300-1806324-1g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 1g |
$770.0 | 2023-09-19 | ||
| Enamine | EN300-1806324-5g |
2-(6-methoxypyridin-3-yl)butanoic acid |
1515624-40-4 | 5g |
$2235.0 | 2023-09-19 |
2-(6-methoxypyridin-3-yl)butanoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 2-(6-methoxypyridin-3-yl)butanoic acid
Research Briefing on 2-(6-methoxypyridin-3-yl)butanoic acid (CAS: 1515624-40-4): Recent Advances and Applications
2-(6-methoxypyridin-3-yl)butanoic acid (CAS: 1515624-40-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate or active moiety in the development of novel therapeutic agents. This briefing provides an overview of the latest research findings, focusing on its synthesis, biological activity, and applications in drug discovery.
One of the most notable advancements in the study of 2-(6-methoxypyridin-3-yl)butanoic acid is its role as a building block for small-molecule inhibitors targeting specific enzymes or receptors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors for inflammatory pathways, showcasing its versatility in medicinal chemistry. The compound's unique structural features, including the methoxypyridine moiety, contribute to its favorable pharmacokinetic properties.
In addition to its pharmacological potential, recent research has explored the synthetic routes for 2-(6-methoxypyridin-3-yl)butanoic acid. A team of researchers from the University of Cambridge reported an optimized catalytic asymmetric synthesis method in 2024, which significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring consistency in preclinical and clinical studies.
Furthermore, the compound has been investigated for its potential applications in oncology. Preliminary in vitro studies have shown that derivatives of 2-(6-methoxypyridin-3-yl)butanoic acid exhibit promising anti-proliferative effects against certain cancer cell lines. These findings, published in Bioorganic & Medicinal Chemistry Letters, suggest that further exploration of its mechanism of action could lead to the development of new anticancer therapies.
Despite these promising developments, challenges remain in the clinical translation of 2-(6-methoxypyridin-3-yl)butanoic acid-based compounds. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical testing. Ongoing research aims to optimize the compound's structure-activity relationship (SAR) to enhance its therapeutic index.
In conclusion, 2-(6-methoxypyridin-3-yl)butanoic acid (CAS: 1515624-40-4) represents a valuable scaffold in drug discovery, with recent studies underscoring its potential in diverse therapeutic areas. Continued research and collaboration across academia and industry will be essential to fully realize its clinical applications. This briefing underscores the importance of staying abreast of the latest developments in this rapidly evolving field.
1515624-40-4 (2-(6-methoxypyridin-3-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)